Cas no 1563-01-5 (Benzenesulfonic acid, 3-((4-(diethylamino)-2-hydroxyphenyl)azo)-4-hydroxy-)

Benzenesulfonic acid, 3-((4-(diethylamino)-2-hydroxyphenyl)azo)-4-hydroxy-, is an azo dye intermediate characterized by its sulfonic acid and hydroxyl functional groups. This compound exhibits strong chromophoric properties due to its conjugated azo linkage and electron-donating diethylamino group, making it suitable for applications in dye synthesis. The presence of sulfonic acid enhances water solubility, facilitating its use in aqueous formulations. Its structural features contribute to stability under moderate pH and temperature conditions. This product is primarily utilized in the production of acid dyes for textiles, where it imparts bright and durable coloration. Careful handling is advised due to potential sensitivity to light and oxidizing agents.
Benzenesulfonic acid, 3-((4-(diethylamino)-2-hydroxyphenyl)azo)-4-hydroxy- structure
1563-01-5 structure
Product Name:Benzenesulfonic acid, 3-((4-(diethylamino)-2-hydroxyphenyl)azo)-4-hydroxy-
CAS No:1563-01-5
MF:C16H19N3O5S
MW:365.40416264534
CID:153871
PubChem ID:87575736
Update Time:2025-11-06

Benzenesulfonic acid, 3-((4-(diethylamino)-2-hydroxyphenyl)azo)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,3-[2-[4-(diethylamino)-2-hydroxyphenyl]diazenyl]-4-hydroxy-
    • 5-SULFO-4'-DIETHYLAMINO-2,2'-DIHYDROXYAZOBENZENE
    • 5-SULFO-4'-DIETHYLAMINO-2,2'-DIHYDROXYAZOBENZENE [REAGENT FOR ALUMINUM]
    • 3-(4-DIETHYLAMINO-2-HYDROXYPHENYLAZO)-4-HYDROXYBENZENESULFONIC ACID
    • 4'-Diethylamino-2,2'-dihydroxy-5-sulfoazobenzene
    • 4''-Diethylamino-2,2''-dihydroxyazobenzene-5-sulfonic acid
    • 5-Sulfo-4'-diaethylamino-2',2-dihydroxy-azobenzol
    • 5-Sulfo-4'-diethylaMino
    • DDB
    • DDB4'-Diethylamino-2,2'-dihydroxy-5-sulfoazobenzene
    • Sulfodiethylaminodihydroxyazobenzene
    • NSC96926
    • 5-Sulfo-4'-(diethylamino)-2,2'-dihydroxyazobenzene
    • Benzenesulfonic acid, 3-((4-(diethylamino)-2-hydroxyphenyl)azo)-4-hydroxy-
    • Benzenesulfonic acid, 3-[[4-(diethylamino)-2-hydroxyphenyl]azo]-4-hydroxy-
    • Benzenesulfonic acid, 3-(4-diethylamino-2-hydroxyphenylazo)-4-hydroxy-
    • Benzenesulfonic acid, 3-(2-(4-(diethylamino)-2-hydroxyphenyl)diazenyl)
    • 3-[[4-(diethylamino)-2-hydroxyphenyl]diazenyl]-4-hydroxybenzenesulfonic acid
    • 3-[[4-(Diethylamino)-2-hydroxyphenyl]azo]-4-hydroxybenzenesulfonic acid
    • AKOS025116700
    • MFCD00024960
    • 1563-01-5
    • SCHEMBL22974910
    • NSC-96926
    • AKOS024319128
    • NSC 96926
    • CS-0447358
    • BRN 0708561
    • 3-{[4-(diethylamino)-2-hydroxyphenyl]diazenyl}-4-hydroxybenzenesulfonic acid
    • WLN: WSQR DQ CNUNR BQ DN2&2
    • 3-([4-(Diethylamino)-2-hydroxyphenyl]diazenyl)-4-hydroxybenzenesulfonic acid #
    • T71856
    • 5-SULFO-4-DIETHYLAMINO-2,2-DIHYDROXYAZOBENZENE
    • (E)-3-((4-(diethylamino)-2-hydroxyphenyl)diazenyl)-4-hydroxybenzenesulfonic acid
    • DSZXUTUBVLAYLI-UHFFFAOYSA-N
    • S0128
    • BAA56301
    • DTXSID6061785
    • Benzenesulfonic acid, 3-[2-[4-(diethylamino)-2-hydroxyphenyl]diazenyl]-4-hydroxy-
    • SCHEMBL22974909
    • Benzenesulfonic acid, 3-(2-(4-(diethylamino)-2-hydroxyphenyl)diazenyl)-4-hydroxy-
    • DB-043311
    • 3-{2-[4-(diethylamino)-2-hydroxyphenyl]hydrazin-1-ylidene}-4-oxocyclohexa-1,5-diene-1-sulfonic acid
    • MDL: MFCD00024960
    • Inchi: 1S/C16H19N3O5S/c1-3-19(4-2)11-5-7-13(16(21)9-11)17-18-14-10-12(25(22,23)24)6-8-15(14)20/h5-10,20-21H,3-4H2,1-2H3,(H,22,23,24)/b18-17+
    • InChI Key: DSZXUTUBVLAYLI-ISLYRVAYSA-N
    • SMILES: S(C1C=CC(=C(C=1)/N=N/C1C=CC(=CC=1O)N(CC)CC)O)(=O)(=O)O
    • BRN: 0708561

Computed Properties

  • Exact Mass: 365.10500
  • Monoisotopic Mass: 365.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 547
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 131
  • Surface Charge: 0
  • Tautomer Count: 11
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.3163 (rough estimate)
  • Boiling Point: 205.5°C (rough estimate)
  • Flash Point: °C
  • Refractive Index: 1.6390 (estimate)
  • PSA: 131.17000
  • LogP: 4.68690
  • Solubility: Not determined

Benzenesulfonic acid, 3-((4-(diethylamino)-2-hydroxyphenyl)azo)-4-hydroxy- Security Information

Benzenesulfonic acid, 3-((4-(diethylamino)-2-hydroxyphenyl)azo)-4-hydroxy- Customs Data

  • HS CODE:2927000090
  • Customs Data:

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Additional information on Benzenesulfonic acid, 3-((4-(diethylamino)-2-hydroxyphenyl)azo)-4-hydroxy-

Benzenesulfonic acid, 3-((4-(diethylamino)-2-hydroxyphenyl)azo)-4-hydroxy- (CAS No. 1563-01-5): A Comprehensive Overview

Benzenesulfonic acid, 3-((4-(diethylamino)-2-hydroxyphenyl)azo)-4-hydroxy-, with CAS No. 1563-01-5, is a specialized azo dye intermediate widely utilized in the chemical and manufacturing industries. This compound belongs to the sulfonated azo dye family, known for its vibrant color properties and stability under various conditions. Its molecular structure features a diethylamino group and a hydroxy-substituted phenyl ring, which contribute to its unique chemical behavior and applications.

In recent years, the demand for high-performance dyes and functional intermediates has surged, driven by advancements in textile manufacturing, ink formulations, and biomedical imaging. Researchers and industry professionals frequently search for azo dye synthesis methods, eco-friendly dye alternatives, and CAS No. 1563-01-5 applications, reflecting the growing interest in sustainable and efficient chemical solutions. This compound's versatility makes it a subject of ongoing study, particularly in optimizing dye solubility and thermal stability.

The benzenesulfonic acid core of this compound enhances its water solubility, a critical feature for industrial processes requiring homogeneous mixing. Meanwhile, the azo linkage (-N=N-) provides strong chromophoric properties, making it valuable for colorant development. Users often inquire about safe handling practices and regulatory compliance for such compounds, emphasizing the need for clear technical documentation and material safety data sheets (MSDS).

From an environmental perspective, the degradation pathways of azo dyes like CAS No. 1563-01-5 are a hot topic. Studies focus on biodegradation techniques and photocatalytic breakdown to address concerns about dye wastewater pollution. Innovations in green chemistry aim to reduce the ecological footprint of dye production, aligning with global sustainability goals such as the UN Sustainable Development Goals (SDGs).

In the pharmaceutical sector, derivatives of 3-((4-(diethylamino)-2-hydroxyphenyl)azo)-4-hydroxy-benzenesulfonic acid are explored for their potential in diagnostic staining and sensor technologies. The compound's ability to bind with specific biomolecules opens doors for biosensing applications, a field gaining traction due to its relevance in personalized medicine and point-of-care testing.

For manufacturers, the cost-effective synthesis of CAS No. 1563-01-5 remains a priority. Searches for bulk suppliers and synthetic routes highlight the commercial importance of this intermediate. Catalytic methods and microwave-assisted reactions are among the modern techniques being investigated to improve yield and reduce energy consumption.

In summary, Benzenesulfonic acid, 3-((4-(diethylamino)-2-hydroxyphenyl)azo)-4-hydroxy- is a multifaceted compound with significant industrial and scientific relevance. Its role in dye chemistry, coupled with emerging applications in biotechnology and environmental science, ensures its continued prominence in research and development. As industries evolve toward greener practices, the adaptation of such compounds will play a pivotal role in shaping future innovations.

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